Cas no 189325-51-7 (ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate
• CAS No: 189325-51-7
• MF: C₁₃H₁₂N₄O₂S
• MW: 288.324980735779
• MDL: MFCD00170375
• CID: 2618626
• PubChem ID: 5376120
• Update Time: 2025-06-09

ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetate
• ethyl 2-((5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio)acetate
• Acetic acid, (2H-1,2,4-triazino[5,6-b]indol-3-ylthio)-, ethyl ester
• ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate
• ETHYL2-{5H-[1,2,4]TRIAZINO[5,6-B]INDOL-3-YLSULFANYL}ACETATE
• DTXSID70418774
• BRD-K31825193-001-01-3
• AKOS002665203
• Acetic acid, 2-(5H-1,2,4-triazino[5,6-b]indol-3-ylthio)-, ethyl ester
• MFCD00170375
• PHA32551
• SR-01000390550-1
• CDS1_002440
• DivK1c_003480
• Oprea1_054906
• EU-0033579
• NLQBFKRQKBPLLA-UHFFFAOYSA-N
• F0037-2174
• Ethyl (5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetate #
• ETHYL 2-(2,3,6-TRIAZINO[5,4-B]INDOL-3-YLTHIO)ACETATE
• Oprea1_376251
• AKOS001483675
• CBKinase1_012496
• STK192115
• ChemDiv1_018696
• CCG-103275
• 189325-51-7
• SR-01000390550
• 1T-1244
• HMS640B18
• (9H-1,3,4,9-Tetraaza-fluoren-2-ylsulfanyl)-acetic acid ethyl ester
• CBKinase1_000096

• MDL： MFCD00170375
• Inchi： 1S/C13H12N4O2S/c1-2-19-10(18)7-20-13-15-12-11(16-17-13)8-5-3-4-6-9(8)14-12/h3-6H,2,7H2,1H3,(H,14,15,17)
• InChI Key： NLQBFKRQKBPLLA-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NN=C2C(=N1)NC1C=CC=CC=12

Computed Properties

• Exact Mass: 288.06809681Da
• Monoisotopic Mass: 288.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Additional information on ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate

Professional Introduction to Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate (CAS No. 189325-51-7)

Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate, a compound with the CAS number 189325-51-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate incorporates a triazino ring system fused with an indole moiety, which is known for its biological activity and versatility in drug design.

The indole scaffold is a cornerstone in the development of bioactive molecules, particularly in the quest for novel therapeutic agents. Its presence in Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate suggests potential interactions with various biological targets. Recent studies have highlighted the importance of indole derivatives in modulating inflammatory pathways and neurological disorders. The sulfanyl group further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability.

The triazino ring system adds another layer of complexity to the molecule, providing multiple sites for functionalization and interaction with biological targets. This structural feature has been explored in various research endeavors aimed at developing small-molecule inhibitors and activators. The combination of these two heterocyclic systems makes Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel compounds are crucial steps toward identifying potential therapeutic agents. The synthesis of Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product.

The pharmacological activity of Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate has been evaluated through various in vitro and in vivo assays. These studies have revealed interesting interactions with biological targets such as enzymes and receptors involved in critical cellular processes. The compound's ability to modulate these pathways suggests its potential as a lead compound for further drug development.

One of the most compelling aspects of Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate is its structural diversity. This diversity allows for the exploration of different pharmacological profiles by modifying specific functional groups within the molecule. Such flexibility is highly valued in medicinal chemistry, as it enables researchers to fine-tune the properties of a compound to optimize its therapeutic efficacy.

The use of computational methods has also played a significant role in understanding the behavior of Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate. Molecular modeling techniques have been employed to predict how the compound interacts with biological targets at the atomic level. These predictions provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

In conclusion, Ethyl 2-{5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl}acetate (CAS No. 189325-51-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in shaping the future of medicine.